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Compound of Interest

Compound Name: 2-Ethylacetanilide

CAS No.: 33098-65-6

Cat. No.: B181096

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a Senior Application Scientist, my experience has consistently shown that a deep

understanding of a chemical entity, from its fundamental properties to its synthesis and

potential applications, is paramount for successful research and development. This guide is

crafted to provide a comprehensive technical overview of N-(2-ethylphenyl)acetamide, a

compound of interest in various scientific domains. We will move beyond a simple recitation of

facts to explore the causality behind its chemical behavior and analytical characteristics,

empowering you to leverage this molecule to its full potential in your work.

Chemical Identity and Nomenclature
The cornerstone of any chemical investigation is a precise understanding of the molecule's

identity. N-(2-ethylphenyl)acetamide is systematically named following the International Union

of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: N-(2-ethylphenyl)acetamide[1]
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This name unequivocally describes an acetamide group (-NHCOCH₃) where the nitrogen atom

is bonded to a phenyl group substituted with an ethyl group (-CH₂CH₃) at the ortho (position 2)

position.

Synonyms:

In scientific literature and commercial catalogs, N-(2-ethylphenyl)acetamide may be referred to

by several synonyms. Recognizing these is crucial for exhaustive literature searches. Common

synonyms include:

2-Ethylacetanilide[1]

o-Ethylacetanilide[1]

N-Acetyl-2-ethylaniline[1]

Chemical Identifiers:

For unambiguous identification in databases and regulatory documents, the following identifiers

are essential:

Identifier Value Source

CAS Number 33098-65-6 [1]

PubChem CID 36332 [1]

Molecular Formula C₁₀H₁₃NO [1]

Molecular Weight 163.22 g/mol [1]

InChIKey
ZXOVAGUQXNXKHF-

UHFFFAOYSA-N
[1]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its handling, formulation, and application. While experimental data for some properties of N-(2-
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ethylphenyl)acetamide are not readily available in public literature, we can infer some

characteristics from closely related compounds and computational predictions.

Physical State: Solid (at standard temperature and pressure).

Solubility: Based on the behavior of similar acetanilide derivatives, N-(2-ethylphenyl)acetamide

is expected to be sparingly soluble in water and soluble in organic solvents such as ethanol,

acetone, and chloroform.[1] The presence of the nonpolar ethyl group and the phenyl ring

contributes to its lipophilicity.

Synthesis of N-(2-ethylphenyl)acetamide
The most direct and common method for the synthesis of N-(2-ethylphenyl)acetamide is the

acylation of 2-ethylaniline with an acetylating agent. Acetic anhydride is a widely used and

effective reagent for this transformation.

Reaction Principle
The synthesis is a nucleophilic acyl substitution reaction. The lone pair of electrons on the

nitrogen atom of 2-ethylaniline acts as a nucleophile, attacking one of the electrophilic carbonyl

carbons of acetic anhydride. This is followed by the elimination of an acetate ion as a leaving

group, resulting in the formation of the amide bond.

Reactants

Products2-Ethylaniline

N-(2-ethylphenyl)acetamide

 Acetylation

Acetic Anhydride

Acetic Acid

Click to download full resolution via product page

Caption: General scheme for the synthesis of N-(2-ethylphenyl)acetamide.
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Experimental Protocol
This protocol is adapted from standard procedures for the acetylation of anilines.

Materials:

2-Ethylaniline

Acetic Anhydride

Glacial Acetic Acid (optional, as solvent)

Sodium Acetate (optional, as a base to neutralize the acid byproduct)

Water

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask, dissolve 2-ethylaniline in a suitable solvent, such as glacial acetic

acid or an aqueous acidic solution.

Slowly add a stoichiometric equivalent of acetic anhydride to the solution while stirring. The

reaction is exothermic, and cooling may be necessary to control the temperature.

After the addition is complete, continue stirring at room temperature for a designated period

(e.g., 1-2 hours) to ensure the reaction goes to completion.

Pour the reaction mixture into cold water to precipitate the crude N-(2-

ethylphenyl)acetamide.

Collect the solid product by vacuum filtration and wash it with cold water to remove any

unreacted starting materials and byproducts.

Purify the crude product by recrystallization from a suitable solvent, such as aqueous

ethanol, to obtain pure N-(2-ethylphenyl)acetamide.
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Self-Validation: The purity of the synthesized compound should be assessed by thin-layer

chromatography (TLC) and its identity confirmed by melting point determination and

spectroscopic analysis (NMR, IR, MS), comparing the obtained data with reference values.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of N-(2-

ethylphenyl)acetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides valuable information about the structure. Key

expected signals include:

A triplet and a quartet in the aliphatic region corresponding to the ethyl group.

A singlet in the downfield region for the acetyl methyl protons.

A singlet for the amide proton (N-H), the chemical shift of which can be concentration and

solvent-dependent.

A complex multiplet pattern in the aromatic region corresponding to the four protons on the

disubstituted benzene ring.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in

the molecule. Expected signals include:

Two signals in the aliphatic region for the ethyl group carbons.

A signal for the acetyl methyl carbon.

A downfield signal for the carbonyl carbon of the amide group.

Six signals in the aromatic region for the carbons of the benzene ring.

Infrared (IR) Spectroscopy
The IR spectrum is useful for identifying the functional groups present in the molecule. Key

characteristic absorption bands include:
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A strong absorption band around 1660-1680 cm⁻¹ corresponding to the C=O stretching of

the amide group.

An N-H stretching band in the region of 3200-3400 cm⁻¹.

C-H stretching bands for the aromatic and aliphatic protons.

C=C stretching bands for the aromatic ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound. The electron ionization (EI) mass spectrum is expected to show a molecular

ion peak (M⁺) at m/z = 163, corresponding to the molecular weight of N-(2-

ethylphenyl)acetamide.

Synthesized N-(2-ethylphenyl)acetamide

Purity Assessment (TLC, HPLC)

Structural Elucidation

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Confirmed Structure and Purity
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Caption: A typical workflow for the analytical characterization of N-(2-ethylphenyl)acetamide.

Potential Applications and Biological Relevance
While extensive research on the specific biological activities of N-(2-ethylphenyl)acetamide is

not widely published, its structural motifs are present in a variety of biologically active

molecules. This suggests potential avenues for its application in drug discovery and

development.

Metabolite of 2-Ethylaniline: N-(2-ethylphenyl)acetamide is a known human metabolite of 2-

ethylaniline.[2] This metabolic pathway is significant in the context of toxicology and

pharmacology, as the acetylation of xenobiotics is a common detoxification process.

Scaffold for Drug Design: The acetanilide scaffold is a common feature in many pharmaceutical

agents. For instance, derivatives of N-phenylacetamide have been investigated for their

potential as Factor VIIa inhibitors, which are of interest for their anticoagulant properties. While

this research did not specifically include the 2-ethyl substitution, it highlights the potential of this

class of compounds.

Anti-inflammatory and Analgesic Potential: The structurally related compound N-(2-

hydroxyphenyl)acetamide has demonstrated anti-inflammatory and anti-arthritic properties in

preclinical studies. This raises the possibility that N-(2-ethylphenyl)acetamide and its

derivatives could be explored for similar activities.

Safety and Handling
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

N-(2-ethylphenyl)acetamide is classified with the following hazard statement:

H319: Causes serious eye irritation.[1]

Precautionary Measures:

P264: Wash hands and exposed skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Researchers and laboratory personnel should always consult the full Safety Data Sheet (SDS)

for N-(2-ethylphenyl)acetamide before handling and adhere to all recommended safety

protocols and personal protective equipment (PPE) guidelines.

Conclusion
N-(2-ethylphenyl)acetamide is a well-defined chemical entity with established nomenclature

and a straightforward synthetic route. While its specific biological activities and applications are

not yet extensively documented, its structural relationship to known bioactive molecules and its

role as a metabolite suggest that it is a compound worthy of further investigation. This guide

provides a solid foundation of its chemical and physical properties, synthesis, and analytical

characterization to support future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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